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Compound of Interest

Compound Name:
tert-Butoxy

bis(dimethylamino)methane

Cat. No.: B148321 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

reactive chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for tert-Butoxy bis(dimethylamino)methane, also known as

Bredereck's reagent. The following procedural guidance outlines operational steps, personal

protective equipment (PPE) requirements, and disposal plans to minimize risk and ensure

laboratory safety.

Hazard Identification and Personal Protective
Equipment
tert-Butoxy bis(dimethylamino)methane is a flammable liquid and vapor that can cause

significant health hazards.[1][2][3] It is known to cause skin irritation, and serious eye irritation,

and may lead to respiratory irritation.[2][3][4] Some safety data sheets also indicate that it can

cause burns to the skin, eyes, gastrointestinal tract, and respiratory system upon contact or

inhalation.[1] Therefore, strict adherence to recommended personal protective equipment is

critical.

Recommended Personal Protective Equipment (PPE)
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PPE Category Specification

Eye/Face Protection
Chemical safety goggles or a face shield are

mandatory to prevent eye contact.[2][5]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and chemical-resistant clothing to

prevent skin exposure.[1][2] A lab coat is

required at a minimum.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood.[1] If exposure limits may be exceeded or

irritation occurs, a NIOSH/MSHA approved

respirator should be used.[1][2]

Operational Handling and Storage
Proper operational procedures are essential to minimize exposure and prevent accidents.

Handling:

Always handle tert-Butoxy bis(dimethylamino)methane within a certified chemical fume

hood to minimize inhalation exposure.[1]

Keep the compound away from heat, sparks, open flames, and other sources of ignition.[1]

[2]

Use non-sparking tools and explosion-proof equipment when handling the material.[2]

Take precautionary measures against static discharge.[2]

Avoid breathing vapors or mist.[1][2]

Prevent contact with skin, eyes, and clothing.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area designated for

flammable liquids.[1][2]
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Some sources recommend storing in a freezer.[2]

Keep away from incompatible materials such as strong oxidizing agents.[2]

Accidental Release and First Aid Measures
Spill Response: In the event of a spill, immediately evacuate the area and remove all sources

of ignition.[1][2] Absorb the spill with an inert material such as vermiculite, sand, or earth, and

place it in a suitable, closed container for disposal.[1][2] Use spark-proof tools during cleanup.

[1]

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Remove the individual from exposure and move to fresh air immediately. If not

breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Ingestion: Do not induce vomiting. Seek immediate medical attention.[1]

Disposal Plan
All waste generated from the use of tert-Butoxy bis(dimethylamino)methane, including

contaminated materials and empty containers, must be treated as hazardous waste.[2] Dispose

of contents and containers in accordance with local, regional, and national hazardous waste

regulations.[2] Do not empty into drains.[2]

Quantitative Data Summary
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Property Value

Flash Point 41 °C (105.8 °F) - closed cup

Boiling Point 50 - 55 °C @ 15 mmHg

Density 0.844 g/mL at 25 °C

Refractive Index n20/D 1.422

Experimental Workflow
The following diagram illustrates the standard operating procedure for the safe handling of tert-
Butoxy bis(dimethylamino)methane from preparation to disposal.
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Caption: Workflow for safe handling of tert-Butoxy bis(dimethylamino)methane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b148321?utm_src=pdf-body-img
https://www.benchchem.com/product/b148321?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b148321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.com [fishersci.com]

3. tert-Butoxy bis(dimethylamino)methane | C9H22N2O | CID 79885 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Tert-butoxy bis(dimethylamino)methane, CAS No. 5815-08-7 - iChemical [ichemical.com]

5. tert-Butoxy bis(dimethylamino)methane, 90% 5815-08-7 India [ottokemi.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling tert-Butoxy
bis(dimethylamino)methane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148321#personal-protective-equipment-for-handling-
tert-butoxy-bis-dimethylamino-methane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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